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Compound of Interest

Compound Name: GRN-529

Cat. No.: B607731 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like GRN-529 are paramount for laboratory safety and

environmental protection. This document provides essential guidance on the safe disposal of

GRN-529, a negative allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5),

based on general laboratory safety principles and the available chemical information.[1][2]

GRN-529, with the chemical formula C22H15F2N3O2 and a molar mass of 391.11 g/mol , is

used in preclinical research, including studies on depression and autism.[1][2][3] While a

specific Safety Data Sheet (SDS) with detailed disposal instructions for GRN-529 is not publicly

available, the following procedures are based on best practices for the disposal of chemical

and biohazardous waste in a laboratory setting.

I. Quantitative Data for GRN-529
The following table summarizes key quantitative information for GRN-529.
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Property Value Reference

IUPAC Name

(4-(Difluoromethoxy)-3-

(pyridin-2-ylethynyl)phenyl)

(5H-pyrrolo[3,4-b]pyridin-

6(7H)-yl)methanone

[1]

Molecular Formula C22H15F2N3O2 [1]

Molar Mass 391.11 g/mol [1]

CAS Number 1253291-12-1 [4]

II. Experimental Protocol Waste Generation
Waste containing GRN-529 is typically generated during the preparation of stock solutions and

experimental formulations. Common solvents and excipients used in protocols involving GRN-
529 include Dimethyl sulfoxide (DMSO), Polyethylene glycol 300 (PEG300), Tween 80, and

Corn oil.[4] The disposal of these materials must account for both the properties of GRN-529
and the other components of the mixture.

III. Step-by-Step Disposal Procedures
The proper disposal of GRN-529 and associated materials should be conducted in accordance

with institutional and local regulations for chemical and biohazardous waste.

Step 1: Segregation of Waste

At the point of generation, segregate waste contaminated with GRN-529 from other laboratory

waste streams. Use dedicated, clearly labeled waste containers.

Step 2: Solid Waste Disposal

Solid waste includes items such as contaminated personal protective equipment (PPE), weigh

boats, pipette tips, and empty vials.

Non-sharp Solid Waste:

Place in a designated, leak-proof container lined with a chemical-resistant bag.
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The container should be clearly labeled with "GRN-529 Waste" and any other hazardous

chemical components.

Sharps Waste:

All sharps (needles, syringes, scalpels, etc.) contaminated with GRN-529 must be

disposed of in a puncture-resistant sharps container.[5][6]

The container must be labeled with the universal biohazard symbol if applicable, and

clearly indicate that it contains chemically contaminated sharps.[5]

Step 3: Liquid Waste Disposal

Liquid waste includes unused GRN-529 solutions, cell culture media containing the compound,

and solvent washes.

Collect all liquid waste containing GRN-529 in a sealable, chemical-resistant container.

The container must be clearly labeled with the full chemical names of all contents, including

GRN-529, solvents, and any other dissolved substances.

Do not mix incompatible waste streams.

Step 4: Decontamination

Decontaminate surfaces and equipment that have come into contact with GRN-529 using an

appropriate solvent or cleaning agent known to be effective for similar chemical compounds.

Dispose of the cleaning materials as solid chemical waste.

Step 5: Final Disposal

All collected waste must be disposed of through your institution's hazardous waste

management program. Follow all institutional guidelines for waste pickup and disposal.[7][8]

IV. Signaling Pathway and Experimental Workflow
GRN-529 acts as a negative allosteric modulator of the metabotropic glutamate receptor 5

(mGluR5).[1][9] mGluR5 is a G-protein coupled receptor (GPCR) that, upon activation by
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glutamate, initiates a signaling cascade involving phospholipase C (PLC) and subsequent

downstream pathways.[10][11]
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Caption: GRN-529's inhibitory effect on the mGluR5 signaling pathway.
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Caption: Workflow for the proper disposal of GRN-529 contaminated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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